Cas no 22913-26-4 (methyl thiophene-3-carboxylate)

22913-26-4 structure
Product Name:methyl thiophene-3-carboxylate
CAS No:22913-26-4
Molecular Formula:C6H6O2S
Molecular Weight:142.17564
MDL:MFCD06203810
CID:52171
PubChem ID:24883385
methyl thiophene-3-carboxylate Properties
Names and Identifiers
-
- Methyl 3-thiophenecarboxylate
- Methyl Thiophene-3-carboxylate
- 3-methoxycarbonylthiophene
- 3-thiophene carboxylic acid methyl ester
- methyl 4-thiophenecarboxylate
- Thiophen-3-carbonsaeure-methylester
- thiophene-3-carboxylic acid methyl ester
- Thiophene-3-carboxylic Acid Methyl Ester
- 3-Thiophenecarboxylicacid, methyl ester
- PB18711
- methyl 3-thiophene carboxylate
- J-513115
- Methyl 3-thiophenecarboxylate #
- SY019965
- methyl-3-thenoate
- DS-14554
- 3-Thiophenecarboxylic acid, methyl ester
- AKOS008982175
- M2627
- CS-W007570
- Methyl 3-thiophenecarboxylate, 97%
- GEO-04563
- thiophene-3-carboxylate methyl ester
- J-014897
- FT-0659612
- InChI=1/C6H6O2S/c1-8-6(7)5-2-3-9-4-5/h2-4H,1H
- SCHEMBL236021
- 22913-26-4
- MFCD06203810
- DTXSID20341583
- A816420
- 3-methoxy carbonyl-thiophene
- EN300-90170
- (2,5-DIMETHYL-PHENOXY)-ACETICACIDHYDRAZIDE
- methylthiophene-3-carboxylate
- DB-002800
- METHYL THIOPHEN-3-CARBOXYLATE
-
- MDL: MFCD06203810
- InChIKey: ZTRAEMILTFNZSM-UHFFFAOYSA-N
- Inchi: InChI=1S/C6H6O2S/c1-8-6(7)5-2-3-9-4-5/h2-4H,1H3
- SMILES: O=C(C1=CSC=C1)OC
Computed Properties
- Exact Mass: 142.00900
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 142.00885060g/mol
- Heavy Atom Count: 9
- Complexity: 114
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: nothing
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- LogP: 1.53470
- PSA: 54.54000
- Refractive Index: n20/D 1.5380(lit.)
- Boiling Point: 91°C/17mmHg(lit.)
- Melting Point: No data available
- Flash Point: Fahrenheit: 170.6 ° f
Celsius: 77 ° c - Color/Form: Light yellow liquid
- Solubility: Not determined
- λmax: 239(Hexane)(lit.)
- Density: 1.174 g/mL at 25 °C(lit.)
methyl thiophene-3-carboxylate Security Information
-
Symbol:
- WGK Germany:2
- Safety Instruction: S26; S36/37
- Risk Phrases:R36/37/38; R43
-
Dangerous goods sign:
- Hazardous Material transportation number:NA 1993 / PGIII
- Hazard Statement: H315,H317,H319,H335
- Warning Statement: P261,P280,P305+P351+P338
- Prompt:warning
- Storage Condition:Keep in dark place,Sealed in dry,2-8°C
- Risk Phrases: 36/37/38-43
- Signal Word:Warning
methyl thiophene-3-carboxylate Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
methyl thiophene-3-carboxylate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P002LY4-1g |
3-Thiophenecarboxylic acid, methyl ester |
22913-26-4 | 98% | 1g |
$4.00 | 2025-02-19 | |
A2B Chem LLC | AB20956-1g |
Methyl 3-thiophenecarboxylate |
22913-26-4 | 98% | 1g |
$4.00 | 2024-04-20 | |
Aaron | AR002M6G-1g |
3-Thiophenecarboxylic acid, methyl ester |
22913-26-4 | 98% | 1g |
$5.00 | 2025-01-21 | |
abcr | AB438309-1 g |
Methyl thiophene-3-carboxylate, 95%; . |
22913-26-4 | 95% | 1g |
€74.40 | 2023-06-16 | |
Ambeed | A142735-1g |
Methyl thiophene-3-carboxylate |
22913-26-4 | 98% | 1g |
$5.0 | 2024-07-28 | |
Apollo Scientific | OR918386-25g |
Methyl 3-thiophenecarboxylate |
22913-26-4 | 98+% | 25g |
£33.00 | 2025-02-21 | |
Chemenu | CM111571-100g |
methyl thiophene-3-carboxylate |
22913-26-4 | 98% | 100g |
$219 | 2021-08-06 | |
Crysdot LLC | CD11162242-100g |
Methyl thiophene-3-carboxylate |
22913-26-4 | 98% | 100g |
$232 | 2024-07-19 | |
Enamine | EN300-90170-0.05g |
methyl thiophene-3-carboxylate |
22913-26-4 | 95% | 0.05g |
$19.0 | 2023-09-01 | |
eNovation Chemicals LLC | D207244-1g |
methyl thiophene-3-carboxylate |
22913-26-4 | 97% | 1g |
$200 | 2022-09-07 |
methyl thiophene-3-carboxylate Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:22913-26-4)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:22913-26-4)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
(CAS:22913-26-4)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
methyl thiophene-3-carboxylate Related Literature
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Su Hong Park,Gi Eun Park,Suna Choi,Young Un Kim,Seo Yeon Park,Chang Geun Park,Min Ju Cho,Dong Hoon Choi J. Mater. Chem. C 2018 6 7549
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Jinseck Kim,Minju Kyeong,Jong-Woon Ha,Hyungju Ahn,Juhyoung Jung,Soodeok Seo,Tan Ngoc-Lan Phan,Changjin Lee,Sung Cheol Yoon,Bumjoon J. Kim,Seo-Jin Ko J. Mater. Chem. A 2021 9 27551
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Charles Beromeo Bheeter,Lu Chen,Jean-Fran?ois Soulé,Henri Doucet Catal. Sci. Technol. 2016 6 2005
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Changdong Shao,Ailan Lu,Xiaoling Wang,Bo Zhou,Xiaohong Guan,Yanghui Zhang Org. Biomol. Chem. 2017 15 5033
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Aesun Kim,Chang Geun Park,Su Hong Park,Hyung Jong Kim,Suna Choi,Young Un Kim,Choel Hun Jeong,Weon-Sik Chae,Min Ju Cho,Dong Hoon Choi J. Mater. Chem. A 2018 6 10095
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Joice Thomas,Sampad Jana,Mahendra Sonawane,Bert Fiey,Jan Balzarini,Sandra Liekens,Wim Dehaen Org. Biomol. Chem. 2017 15 3892
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Mai Ha Hoang,Gi Eun Park,Suna Choi,Chang Geun Park,Su Hong Park,Tuyen Van Nguyen,Sangjun Kim,Kyungwon Kwak,Min Ju Cho,Dong Hoon Choi J. Mater. Chem. C 2019 7 111
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Kishor Padala,Sandeep Pimparkar,Padmaja Madasamy,Masilamani Jeganmohan Chem. Commun. 2012 48 7140
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9. Selective metallation of thiophene and thiazole rings with magnesium amide baseManabu Shilai,Yoshinori Kondo,Takao Sakamoto J. Chem. Soc. Perkin Trans. 1 2001 442
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Zhaoyang Yao,Heng Wu,Yang Li,Junting Wang,Jing Zhang,Min Zhang,Yanchun Guo,Peng Wang Energy Environ. Sci. 2015 8 3192
Recommended suppliers
Amadis Chemical Company Limited
(CAS:22913-26-4)methyl thiophene-3-carboxylate

Purity:99%/99%
Quantity:100g/500g
Price($):165.0/749.0